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Compound of Interest

Compound Name: LabMol-301

Cat. No.: B12400156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of LabMol-301. The following procedural guidance is designed to ensure the safe and effective

use of this compound in a laboratory setting, from receipt to disposal.

LabMol-301: Key Data
The following table summarizes the known quantitative data for LabMol-301.

Property Value Source

Chemical Formula C₁₈H₁₆N₆ DC Chemicals

Molecular Weight 316.36 g/mol DC Chemicals[1]

Appearance Powder DC Chemicals[1]

IC₅₀ (NS5 RdRp) 0.8 µM DC Chemicals[1]

IC₅₀ (NS2B-NS3pro) 7.4 µM DC Chemicals[1]

Storage (Powder) -20°C for 2 years DC Chemicals[1]

Storage (in DMSO)
4°C for 2 weeks, -80°C for 6

months
DC Chemicals[1]
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Note: Further physical and chemical properties such as melting point, boiling point, and

solubility are not readily available in public sources.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE protocols is mandatory when handling LabMol-301 to

minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and dust.

Skin and Body Impervious laboratory coat
Prevents contamination of

personal clothing.

Respiratory

Use in a well-ventilated area. A

suitable respirator should be

used if dust or aerosols are

generated.

Avoids inhalation of the

compound.[2]

Operational Plan: From Receipt to Experimentation
Follow these procedural steps to ensure the safe handling and integrity of LabMol-301
throughout the experimental workflow.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number (1360243-08-8) on the label match the

order.

Log the compound into the laboratory inventory system.

Storage:
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Store the compound in a tightly sealed container in a cool, well-ventilated area.[2]

For long-term storage of the powder, maintain a temperature of -20°C.[1]

If prepared in a solvent such as DMSO, store at 4°C for up to two weeks or at -80°C for up

to six months.[1]

Preparation of Solutions:

All handling of the powdered form should be conducted in a chemical fume hood to avoid

inhalation of dust.

Use calibrated equipment for weighing and dissolving the compound.

Consult relevant experimental protocols for appropriate solvents and concentrations.

Experimental Use:

Clearly label all solutions containing LabMol-301.

Do not eat, drink, or smoke in the designated experimental area.[2]

Wash hands thoroughly after handling the compound.[2]

Emergency Procedures
In the event of an exposure or spill, follow these immediate actions.
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Emergency Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids

apart. Seek prompt medical attention.[2]

Skin Contact

Rinse the affected skin area thoroughly with

water. Remove contaminated clothing and

shoes. Seek medical attention.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Seek

immediate medical attention.[2]

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.[2]

Spill

Evacuate the area. Wear full personal protective

equipment. For small spills, absorb with an inert

material and place in a sealed container for

disposal. Prevent entry into waterways.[2]

Disposal Plan
LabMol-301 is classified as very toxic to aquatic life with long-lasting effects.[2] Therefore,

proper disposal is critical to prevent environmental contamination.

Waste Collection:

Collect all waste materials containing LabMol-301, including unused compound,

contaminated consumables (e.g., pipette tips, tubes), and cleaning materials, in a

designated and clearly labeled hazardous waste container.

Disposal Route:

Dispose of the hazardous waste through an approved waste disposal plant.[2]

Do not dispose of LabMol-301 down the drain or in general waste.
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Follow all local, state, and federal regulations for chemical waste disposal.

LabMol-301 Handling Workflow
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the key operational steps for handling LabMol-301.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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